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Compound of Interest

Compound Name: BI-135585

Cat. No.: B606072 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like BI-135585 are paramount to ensuring laboratory safety and

environmental protection. While specific disposal instructions for BI-135585 are not readily

available, this guide provides a comprehensive set of procedures based on established best

practices for chemical waste management in a laboratory setting. Adherence to local and

institutional regulations is mandatory.

Essential Handling and Storage Information
Proper storage and handling are the first steps in a safe disposal plan. The following table

summarizes the key logistical and safety information for BI-135585.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606072?utm_src=pdf-interest
https://www.benchchem.com/product/b606072?utm_src=pdf-body
https://www.benchchem.com/product/b606072?utm_src=pdf-body
https://www.benchchem.com/product/b606072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Source

Storage Temperature

Short-term (days to weeks): 0 -

4°C. Long-term (months to

years): -20°C.

[1][2]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

[1][2]

Shelf Life
Greater than 2 years if stored

properly.
[1]

Solubility Soluble in DMSO. [1]

Appearance Solid powder. [1]

Step-by-Step Disposal Protocol for BI-135585
Researchers must handle BI-135585 as a potentially hazardous chemical and dispose of it

accordingly. The following protocol outlines the necessary steps for its safe disposal.

1. Personal Protective Equipment (PPE): Before handling BI-135585 for disposal, ensure

appropriate PPE is worn, including:

Safety goggles

Chemical-resistant gloves

Lab coat

2. Waste Segregation:

Solid Waste: Collect any solid BI-135585, contaminated personal protective equipment (e.g.,

gloves, weigh boats), and other contaminated materials in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing BI-135585 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams
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unless compatibility has been verified.

Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a

designated sharps container.

3. Container Labeling: All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: (S)-6-(2-hydroxy-2-methylpropyl)-3-((S)-1-(4-(1-methyl-2-oxo-1,2-

dihydropyridin-4-yl)phenyl)ethyl)-6-phenyl-1,3-oxazinan-2-one

The CAS Number: 1114561-85-1

An indication of the hazards (e.g., "Harmful if swallowed"[3])

The accumulation start date

4. Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic. Ensure containers are kept closed except when adding waste.

5. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.[4][5][6]

Do not dispose of BI-135585 down the drain or in the regular trash.[6]

6. Decontamination: Thoroughly decontaminate all surfaces and equipment that have come

into contact with BI-135585 using an appropriate solvent and cleaning agent. Dispose of all

cleaning materials as hazardous waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BI-135585.
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Caption: Workflow for the safe disposal of BI-135585.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of BI-135585, thereby minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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